Cas no 2228974-73-8 (3-(azetidin-3-yloxy)-2-bromopyridine)

• Product Name: 3-(azetidin-3-yloxy)-2-bromopyridine
• CAS No: 2228974-73-8
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6403291
• PubChem ID: 146626837
• Update Time: 2025-10-30

3-(azetidin-3-yloxy)-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-2-bromopyridine
• 2228974-73-8
• EN300-1905869

• Inchi： 1S/C8H9BrN2O/c9-8-7(2-1-3-11-8)12-6-4-10-5-6/h1-3,6,10H,4-5H2
• InChI Key： DZNSJVIGEBAJAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OC1CNC1

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(azetidin-3-yloxy)-2-bromopyridine

Introduction to 3-(azetidin-3-yloxy)-2-bromopyridine (CAS No: 2228974-73-8)

3-(azetidin-3-yloxy)-2-bromopyridine, identified by the Chemical Abstracts Service Number (CAS No) 2228974-73-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic brominated pyridine derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both azetidine and bromopyridine moieties in its structure endows it with unique reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular structure consists of a pyridine ring substituted at the 2-position with a bromine atom and at the 3-position with an azetidinyl ether group. This specific arrangement facilitates diverse chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and functional group modifications. Such reactivity is highly desirable in the context of drug discovery, where the ability to modify and diversify molecular structures is crucial for optimizing pharmacological properties.

In recent years, there has been a growing interest in developing novel scaffolds for therapeutic agents. 3-(azetidin-3-yloxy)-2-bromopyridine fits well within this trend, as azetidine derivatives have shown promise in various pharmacological applications. For instance, azetidine-based compounds have been explored for their potential antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a bromopyridine moiety further enhances its utility by providing a handle for further chemical manipulation through transition-metal-catalyzed reactions.

One of the most compelling aspects of 3-(azetidin-3-yloxy)-2-bromopyridine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting specific biological pathways. For example, studies have demonstrated its utility in generating derivatives that interact with enzyme active sites, thereby modulating their activity. This has particular relevance in the development of small-molecule drugs designed to treat diseases such as cancer and infectious disorders.

The synthesis of 3-(azetidin-3-yloxy)-2-bromopyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of 2-hydroxypyridine followed by etherification with azetidine derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of 3-(azetidin-3-yloxy)-2-bromopyridine's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interactions with biological targets. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The pharmaceutical industry has shown particular interest in 3-(azetidin-3-yloxy)-2-bromopyridine due to its potential as a building block for next-generation therapeutics. Its structural features make it amenable to further derivatization, allowing chemists to explore a wide range of biological activities. For instance, modifications at the azetidine ring can alter binding affinities and selectivity profiles, while changes at the bromopyridine moiety can introduce new functional groups for biological interaction.

In conclusion, 3-(azetidin-3-yloxy)-2-bromopyridine (CAS No: 2228974-73-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of innovative therapeutic strategies.